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Compound of Interest

Compound Name: Cox-2-IN-28

Cat. No.: B12405639

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cox-2-IN-28 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in

the inflammatory pathway responsible for the conversion of arachidonic acid to prostaglandins.

[1] Unlike constitutively expressed COX-1, COX-2 is inducible and its levels rise significantly

during inflammation and in various cancers.[2] This selective inhibition makes Cox-2-IN-28 a

valuable tool for research in inflammation, pain, neurodegenerative diseases, and oncology.[3]

These application notes provide a comprehensive guide to utilizing Cox-2-IN-28 in cell-based

assays to evaluate its efficacy and mechanism of action.

Data Presentation
The inhibitory activity of Cox-2-IN-28 and other common COX inhibitors is summarized below.

This data is crucial for designing experiments and interpreting results.
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Compound Target IC50
Selectivity Index
(COX-1/COX-2)

Cox-2-IN-28 COX-2 0.054 µM 244.6

COX-1 13.21 µM

Celecoxib COX-2 0.04 µM >100

Rofecoxib COX-2 0.01 µM >100

Ibuprofen COX-1 1.4 µM ~0.5

COX-2 2.2 µM

Indomethacin COX-1 18 nM ~0.69

COX-2 26 nM

Table 1: Comparative in vitro inhibitory activities of Cox-2-IN-28 and other NSAIDs. IC50 values

represent the concentration of the inhibitor required to reduce the enzyme activity by 50%. The

selectivity index is calculated by dividing the IC50 for COX-1 by the IC50 for COX-2. A higher

selectivity index indicates greater selectivity for COX-2.

Signaling Pathway
Cox-2-IN-28 exerts its effect by blocking the COX-2 enzyme, thereby inhibiting the production

of downstream inflammatory mediators, primarily prostaglandin E2 (PGE2).
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1. Seed Cells

2. Induce COX-2 Expression
(e.g., with LPS, if necessary)

3. Treat with Cox-2-IN-28

4. Incubate

5. Collect Supernatant

6. Quantify PGE2 by ELISA

7. Analyze Data and Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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